Cas no 922554-36-7 (2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid)

• Product Name: 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid
• CAS No: 922554-36-7
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• CID: 6552888
• Update Time: 2025-07-26

2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid
• 2-[(5-oxo-6,7,8,9-tetrahydro-3H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)sulfanyl]acetic acid

• Inchi： 1S/C11H12N4O3S/c16-8(17)5-19-11-14-13-10-12-9(18)6-3-1-2-4-7(6)15(10)11/h1-5H2,(H,16,17)(H,12,13,18)
• InChI Key： JOGVLHGNVAQLCS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N2C3=C(CCCC3)C(=O)N=C2NN=1

Additional information on 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid

Comprehensive Analysis of 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid (CAS No. 922554-36-7): Structure, Applications, and Research Insights

In the realm of heterocyclic chemistry, 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid (CAS No. 922554-36-7) stands out as a compound of significant interest due to its unique structural framework and potential applications. This molecule combines a triazoloquinazoline core with a sulfanylacetic acid moiety, offering a versatile platform for pharmaceutical and material science research. Its systematic name reflects the intricate fusion of a 1,2,4-triazole ring with a quinazoline scaffold, further functionalized by a thioether-linked acetic acid group. Researchers are increasingly exploring this compound for its bioactivity, particularly in modulating enzyme functions and as a precursor for novel drug candidates.

The structural complexity of CAS No. 922554-36-7 has sparked discussions in computational chemistry circles, where molecular docking studies predict high affinity for kinase targets—a hot topic in cancer therapeutics and inflammatory disease research. Recent publications highlight its potential as a small-molecule inhibitor, aligning with the growing demand for targeted therapies in precision medicine. The compound's sulfanylacetic acid side chain enhances water solubility, addressing a critical challenge in drug bioavailability—a frequently searched term in pharmaceutical development forums.

From a synthetic chemistry perspective, the preparation of 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)acetic acid involves multi-step protocols that intrigue organic chemists. Key reactions include cyclocondensation of ortho-aminonitriles with hydrazine derivatives, followed by thioetherification—processes often queried in academic search engines. The compound's stability under physiological pH conditions makes it a candidate for prodrug development, another trending topic in medicinal chemistry optimization strategies.

Analytical characterization of this compound employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, frequently discussed in analytical chemistry communities. Its distinct UV absorption profile around 270-290 nm enables precise quantification—a feature valuable for quality control in API (Active Pharmaceutical Ingredient) manufacturing. The rise of AI-assisted molecular design has brought renewed attention to such compounds, with machine learning models predicting derivative libraries for high-throughput screening.

Environmental and regulatory aspects of CAS No. 922554-36-7 are equally noteworthy. The compound falls under REACH compliance requirements in Europe, a common search term among industrial chemists. Its biodegradation pathways are currently under investigation, reflecting the pharmaceutical industry's focus on green chemistry principles. Patent landscapes reveal growing IP activity around triazoloquinazoline derivatives, particularly in kinase inhibition applications—a dominant theme in recent drug discovery conferences.

In material science, the conjugated π-system of this molecule shows promise for organic electronics, responding to searches about semiconducting small molecules. Researchers are examining its thin-film properties for potential use in OLED (Organic Light-Emitting Diode) technologies, where heterocyclic compounds with electron-donating groups are highly sought after. The sulfanyl linkage offers opportunities for surface functionalization in nanotechnology applications—another rapidly growing interdisciplinary field.

For synthetic biologists, the compound's scaffold presents opportunities for enzyme cofactor design, particularly in oxidoreductase systems. This aligns with increasing Google Trends data on biocatalysis and sustainable synthesis. The acetic acid moiety facilitates conjugation to biomolecules, making it relevant to bioconjugation chemistry—a technique widely used in antibody-drug conjugate (ADC) development, currently dominating oncology research discussions.

As the scientific community moves toward fragment-based drug discovery, the triazoloquinazoline core of this compound serves as an ideal molecular fragment for library design. Its hydrogen-bonding capacity and planar aromaticity satisfy key criteria in lead optimization workflows. These attributes correlate with rising PubMed searches for privileged scaffolds in combinatorial chemistry—demonstrating the compound's relevance to contemporary research paradigms.